Cas no 32818-95-4 (Benzaldehyde, (1,1-dimethylethyl)hydrazone)

• Product Name: Benzaldehyde, (1,1-dimethylethyl)hydrazone
• CAS No: 32818-95-4
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 1458234
• Update Time: 2024-08-24

Benzaldehyde, (1,1-dimethylethyl)hydrazone Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, (1,1-dimethylethyl)hydrazone
• N-benzylidene-N'-tert-butylhydrazine
• Benzaldehyde, 2-(1,1-dimethylethyl)hydrazone

• Inchi： 1S/C11H16N2/c1-11(2,3)13-12-9-10-7-5-4-6-8-10/h4-9,13H,1-3H3
• InChI Key： UXBFYWACIZHAMU-UHFFFAOYSA-N
• SMILES： N(=CC1=CC=CC=C1)NC(C)(C)C

Computed Properties

• Exact Mass: 176.131
• Monoisotopic Mass: 176.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 24.4A^2

Experimental Properties

• Density: 0.91±0.1 g/cm3(Predicted)
• Boiling Point: 268.6±13.0 °C(Predicted)
• pka: 2.78±0.70(Predicted)